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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "Adenosine-2-carboxy methyl amide" as specified in the topic

does not correspond to a readily identifiable or well-documented chemical entity in the scientific

literature. This guide therefore provides a comprehensive analysis of a closely related and

extensively studied adenosine derivative, 2'-C-Methyladenosine, as well as other relevant

adenosine receptor agonists, to fulfill the core requirements of the user request.

Introduction
Adenosine and its analogs are crucial signaling molecules that exert their effects through four

G protein-coupled receptor subtypes: A1, A2A, A2B, and A3. These receptors are implicated in

a wide array of physiological processes, making them attractive targets for therapeutic

intervention in conditions ranging from cardiovascular disease to inflammation and

neurodegenerative disorders. This technical guide focuses on the structural and functional

analysis of key adenosine analogs, with a primary focus on 2'-C-Methyladenosine, and

supplemental information on potent adenosine receptor agonists such as NECA, CGS-21680,

and Regadenoson.
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Structural Analysis
The crystal structures of adenosine receptors, particularly the A2A subtype, in complex with

various agonists have provided invaluable insights into the molecular basis of ligand

recognition and receptor activation.

The binding of adenosine and its analogs to the A2A receptor involves key interactions within

the transmembrane helices. The adenine core of the ligands typically binds in a similar fashion

to inverse agonists, while the ribose moiety forms crucial hydrogen bonds. Specifically, the

hydroxyl groups at the C2' and C3' positions of the ribose in adenosine interact with Ser277

and His278.[1] These interactions are thought to be pivotal for receptor activation.

In agonist-bound structures, an outward tilt and rotation of the cytoplasmic half of helix VI and a

movement of helix V are observed, which are characteristic changes associated with the active

state of G protein-coupled receptors.[2]

Functional Analysis: Mechanism of Action
The functional consequences of adenosine receptor activation are diverse and subtype-

specific. This section will explore the mechanisms of action of selected adenosine analogs.

2'-C-Methyladenosine: An Inhibitor of Viral Replication
2'-C-Methyladenosine is a nucleoside analog that has demonstrated potent inhibitory activity

against the replication of several RNA viruses, most notably the Hepatitis C virus (HCV).[3][4]

[5]

Mechanism of Action: 2'-C-Methyladenosine is intracellularly converted to its triphosphate form,

which then acts as an inhibitor of the viral RNA-dependent RNA polymerase (RdRp), such as

the NS5B protein in HCV.[3][5] This inhibition ultimately terminates viral RNA replication.[6]

However, its therapeutic potential is limited by its susceptibility to enzymatic degradation by

adenosine deaminase and limited oral bioavailability.[4][5] Prodrug strategies have been

explored to overcome these limitations.[5][7]

CGS-21680: A Selective Adenosine A2A Receptor
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CGS-21680 is a potent and selective agonist for the adenosine A2A receptor.[8][9][10] Its

activation of the A2A receptor leads to a variety of downstream effects.

Signaling Pathway: Activation of the A2A receptor by CGS-21680 typically involves the coupling

to a stimulatory G protein (Gs), which in turn activates adenylyl cyclase. This leads to an

increase in intracellular cyclic adenosine monophosphate (cAMP) levels and subsequent

activation of Protein Kinase A (PKA).[11][12] This pathway is central to the vasodilatory and

anti-inflammatory effects of A2A receptor agonists.[13]

Regadenoson: A Coronary Vasodilator
Regadenoson is a selective A2A adenosine receptor agonist used as a pharmacologic stress

agent in myocardial perfusion imaging.[11][14][15][16]

Mechanism of Action: By selectively activating A2A receptors on the smooth muscle cells of

coronary arteries, Regadenoson induces vasodilation and increases coronary blood flow.[11]

[12] This mimics the effect of exercise on the heart, allowing for the detection of coronary artery

disease.[12][15] It has a rapid onset and a short duration of action.[14]

Quantitative Data
The following tables summarize key quantitative data for the discussed adenosine analogs.
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Compound Target Assay Type Value Organism Reference

2'-C-

Methyladeno

sine

HCV

Replication
IC50 0.3 µM

Human (Huh-

7 cells)
[3]

L. guyanensis

Growth
EC50 3 µM - [3]

NECA
Human A3

Receptor
Ki 6.2 nM Human [17]

Human A1

Receptor
Ki 14 nM Human [17]

Human A2A

Receptor
Ki 20 nM Human [17]

Human A2B

Receptor
EC50 2.4 µM Human [17]

CGS-21680
Adenosine A2

Receptor
IC50 22 nM

Rat (brain

tissue)
[8]

Adenosine A2

Receptor
Kd 15.5 nM - [8]

Adenosine

A2A Receptor
Ki 27 nM - [9]

cAMP

Formation
EC50 110 nM

Rat (striatal

slices)
[8]

Regadenoso

n

Biological

Half-life
- 2-3 minutes - [14]

Experimental Protocols
This section provides an overview of key experimental methodologies used in the structural

and functional analysis of adenosine analogs.
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X-Ray Crystallography of Agonist-Bound A2A Receptor
Objective: To determine the three-dimensional structure of the adenosine A2A receptor in

complex with an agonist.

Methodology:

Protein Expression and Purification: A thermostabilized version of the human A2A receptor

(e.g., A2A-T4L or A2A-GL31) is expressed in insect or mammalian cells and purified using

affinity chromatography.[18]

Complex Formation: The purified receptor is incubated with a high concentration of the

agonist (e.g., NECA, UK-432097) to ensure saturation of the binding pocket.[2][18]

Crystallization: The receptor-agonist complex is subjected to crystallization screening using

vapor diffusion techniques to obtain well-ordered crystals.

Data Collection and Structure Determination: X-ray diffraction data are collected from the

crystals at a synchrotron source. The structure is then solved using molecular replacement

or other phasing methods and refined.[2][18]

Radioligand Binding Assay
Objective: To determine the binding affinity (Ki) of a compound for a specific receptor subtype.

Methodology:

Membrane Preparation: Cell membranes expressing the target adenosine receptor subtype

are prepared from cultured cells or tissues.

Competition Binding: The membranes are incubated with a constant concentration of a

radiolabeled ligand (e.g., [3H]CGS-21680 for A2A) and varying concentrations of the

unlabeled test compound.

Separation and Counting: The bound and free radioligand are separated by rapid filtration.

The amount of radioactivity bound to the membranes is quantified using a scintillation

counter.
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Data Analysis: The data are fitted to a one-site or two-site binding model to determine the

IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

cAMP Formation Assay
Objective: To measure the functional activity of an agonist by quantifying its ability to stimulate

cAMP production.

Methodology:

Cell Culture: Cells stably expressing the adenosine receptor of interest are cultured.

Agonist Stimulation: The cells are treated with varying concentrations of the test agonist for a

defined period.

Cell Lysis and cAMP Measurement: The cells are lysed, and the intracellular cAMP

concentration is measured using a competitive immunoassay (e.g., ELISA) or a time-

resolved fluorescence resonance energy transfer (TR-FRET) based assay.

Data Analysis: The dose-response curve is plotted, and the EC50 value (the concentration of

agonist that produces 50% of the maximal response) is determined.[8]

Visualizations
Signaling Pathway of A2A Adenosine Receptor Agonists
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Culture susceptible host cells
(e.g., Huh-7 for HCV)

Treat cells with varying concentrations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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